Cas no 1807229-40-8 (2-Chloro-5-nitro-N,N,3-trimethylaniline)

• Product Name: 2-Chloro-5-nitro-N,N,3-trimethylaniline
• CAS No: 1807229-40-8
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5006113
• Update Time: 2025-06-15

2-Chloro-5-nitro-N,N,3-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitro-N,N,3-trimethylaniline

• Inchi： 1S/C9H11ClN2O2/c1-6-4-7(12(13)14)5-8(9(6)10)11(2)3/h4-5H,1-3H3
• InChI Key： ZBUKFKNFRUELJQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=CC=1N(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1

Additional information on 2-Chloro-5-nitro-N,N,3-trimethylaniline

2-Chloro-5-nitro-N,N,3-trimethylaniline (CAS No. 1807229-40-8): A Comprehensive Overview

2-Chloro-5-nitro-N,N,3-trimethylaniline (CAS No. 1807229-40-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, offers a wide range of applications due to its reactivity and functional groups. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 2-Chloro-5-nitro-N,N,3-trimethylaniline, supported by the latest research findings.

Molecular Structure and Properties

The molecular formula of 2-Chloro-5-nitro-N,N,3-trimethylaniline is C₁₀H₁₃ClN₂O₂, with a molecular weight of approximately 236.68 g/mol. The compound features a chloro group at the 2-position, a nitro group at the 5-position, and three methyl groups attached to the nitrogen atom. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the chloro and nitro groups makes it an excellent electrophilic substrate for various substitution reactions, while the trimethylamino group enhances its nucleophilic character.

Synthesis Methods

The synthesis of 2-Chloro-5-nitro-N,N,3-trimethylaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 2-chloroaniline followed by N-methylation. The nitration step is typically carried out using a mixture of concentrated nitric acid and sulfuric acid, which introduces the nitro group at the 5-position. Subsequent N-methylation can be achieved using methyl iodide or dimethyl sulfate in the presence of a base such as potassium carbonate.

An alternative approach involves the direct synthesis from 3-chloroaniline through a multi-step process involving nitration, methylation, and further functionalization. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis or catalytic systems that reduce waste and energy consumption.

Applications in Pharmaceutical Research

2-Chloro-5-nitro-N,N,3-trimethylaniline has shown promise in pharmaceutical research due to its potential as an intermediate in the synthesis of various bioactive compounds. Its reactivity and functional groups make it a valuable starting material for developing new drugs with diverse therapeutic applications. For instance, recent studies have explored its use in the synthesis of anti-inflammatory agents and antiviral compounds.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 2-Chloro-5-nitro-N,N,3-trimethylaniline and evaluated their anti-inflammatory properties. The results indicated that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential as novel anti-inflammatory agents.

Mechanistic Insights and Biological Activity

The biological activity of 2-Chloro-5-nitro-N,N,3-trimethylaniline and its derivatives is closely tied to their molecular structure. The chloro and nitro groups play crucial roles in modulating their interactions with biological targets. For example, the nitro group can undergo reduction to form amino groups under physiological conditions, which can enhance their bioavailability and activity.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the mechanism of action of 2-Chloro-5-nitro-N,N,3-trimethylaniline-based compounds against viral infections. The findings revealed that these compounds effectively inhibited viral replication by interfering with key viral enzymes involved in replication processes.

Potential Applications in Materials Science

Beyond pharmaceutical research, 2-Chloro-5-nitro-N,N,3-trimethylaniline has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Recent studies have explored its use as a dopant or additive in organic semiconductors to improve their performance.

In one study published in Advanced Materials Interfaces, researchers demonstrated that incorporating small amounts of 2-Chloro-5-nitro-N,N,3-trimethylaniline into organic semiconducting materials significantly enhanced their charge transport properties and stability under various environmental conditions.

Safety Considerations and Handling Guidelines

2-Chloro-5-nitro-N,N,3-trimethylaniline . This compound should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, 2-Chloro-5-nitro-N,N,3-trimethylaniline (CAS No. 1807229-40-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool for researchers exploring new frontiers in pharmaceutical development and materials science. As research continues to uncover new applications and insights into its properties,< strong > 2-Chloro-5-nitro-N,N,3-trimethylaniline strong > is poised to play an increasingly important role in advancing scientific knowledge and technological innovation. p > article > response >